Cas no 338747-73-2 (3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine)

3-tert-Butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine is a specialized benzoxazine derivative with potential applications in medicinal chemistry and material science. Its structure incorporates a tert-butyl group for steric stabilization and a methoxybenzenesulfonyl moiety, which may enhance solubility and reactivity. The benzoxazine core offers versatility for further functionalization, making it a valuable intermediate in synthetic organic chemistry. This compound’s unique structural features suggest utility in the development of pharmaceuticals, particularly as a scaffold for bioactive molecules, or as a precursor for advanced polymeric materials. Its well-defined molecular architecture ensures consistent performance in research and industrial applications.

3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine structure

338747-73-2 structure

Product Name:3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine

CAS No:338747-73-2

MF:

MW:

CID:4647497

Update Time:2025-10-30

3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

- 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine

3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1624014-1mg	3-(Tert-butyl)-4-((4-methoxyphenyl)sulfonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine	338747-73-2	98%	1mg	￥464.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1624014-5mg	3-(Tert-butyl)-4-((4-methoxyphenyl)sulfonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine	338747-73-2	98%	5mg	￥573.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1624014-10mg	3-(Tert-butyl)-4-((4-methoxyphenyl)sulfonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine	338747-73-2	98%	10mg	￥739.00	2024-05-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00895981-1g	3-tert-Butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine	338747-73-2	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI72244-1mg	3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine	338747-73-2	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI72244-5mg	3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine	338747-73-2	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI72244-10mg	3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine	338747-73-2	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI72244-500mg	3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine	338747-73-2	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI72244-1g	3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine	338747-73-2	>90%	1g	$1295.00	2024-04-20

3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Related Categories

Additional information on 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine

Recent Advances in the Study of 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine (CAS: 338747-73-2)

The compound 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine (CAS: 338747-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the tert-butyl group and the methoxybenzenesulfonyl moiety in its structure has been shown to confer enhanced stability and bioavailability, making it a promising scaffold for drug development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine exhibits notable activity against a range of biological targets. Specifically, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may modulate key signaling pathways associated with neurodegenerative diseases, opening new avenues for therapeutic intervention.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early results suggest favorable absorption and distribution profiles, with minimal off-target effects. However, comprehensive toxicological studies are still required to assess its safety and efficacy in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives based on this scaffold.

In conclusion, 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine represents a promising candidate for further research in drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable tool for exploring new therapeutic strategies. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties to enhance its clinical potential.